Cas no 1008-76-0 (5-Phenyloxolan-2-one)

5-Phenyloxolan-2-one Properties

Names and Identifiers

• Gamma-Phenyl-Gamma-butyrolactone
• 4,5-Dihydro-5-phenyl-2(3H)-furanone
• &gamma
• γ-PHENYL-γ-BUTYROLACTONE
• 4-Phenylbutanolide
• 4-Phenyl-4-butanolide
• 4-PHENYLBUTYROLACTONE
• gamma-Phenylbutyrolactone
• 5-PHENYL-DIHYDRO-FURAN-2-ONE
• 5-Phenyldihydro-2(3H)-furanone
• gama-Phenyl-gama-butyrolactone
• ^y-Phenyl-^y-butyrolactone, 97%
• 5-Phenyldihydrofuran-2(3H)-one
• 5-phenyloxolan-2-one
• 2(3H)-Furanone, dihydro-5-phenyl-
• 4-Phenyl-4-hydroxybutanoic acid lactone
• 5-Phenyltetrahydrofuran-2-one
• .gamma.-Phenyl-.gamma.-butyrolactone
• .gamma.-Phenylbutyrolactone
• 2(3H)-FURANONE, 4,5-DIHYDRO-5-PHENYL-
• AEUULUMEYIPECD-UHFFFAOYS
• GAMMA-PHENYL-GAMMA-BUTYROLACTONE
• P1321
• CHEMBL191989
• NSC24259
• 5-17-10-00026 (Beilstein Handbook Reference)
• EN300-210214
• NS00042528
• ?-Phenyl-?-butyrolactone
• MFCD00005398
• gamma-phenyl butyrolactone
• NSC48048
• 1008-76-0
• 5-phenyloxolane-2-one
• InChI=1/C10H10O2/c11-10-7-6-9(12-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• AEUULUMEYIPECD-UHFFFAOYSA-
• BDBM50168005
• 5-Phenyldihydro-2(3H)-furanone #
• DTXSID50870831
• gamma -Phenyl- gamma -butyrolactone
• NSC 24259
• D92106
• gamma-Phenyl-gamma-butyrolactone, 99%
• NSC 48048
• A910937
• AKOS005216508
• 4-phenyl-gamma-butyrolactone
• BRN 0125169
• J-000243
• NSC-48048
• CS-0214976
• EINECS 213-761-0
• FT-0626620
• ghl.PD_Mitscher_leg0.1063
• AKOS017344739
• SCHEMBL982856
• NSC-24259
• 4-Phenylbutyrolactone
• STL558654
• 5-Phenyl-dihydro-furan-2-one
• BBL104384
• gamma-Phenyl-gamma-butyrolactone
• γ-phenyl-γ-butyrolactone
• +Expand

• MDL： MFCD00005398
• InChIKey： AEUULUMEYIPECD-UHFFFAOYSA-N
• Inchi： 1S/C10H10O2/c11-10-7-6-9(12-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• SMILES： O1C(CCC1C1C=CC=CC=1)=O
• BRN： 0125169

Computed Properties

• Exact Mass: 162.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 162.06808
• Heavy Atom Count: 12
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.06470
• PSA: 26.30000
• Refractive Index: 1.5415-1.5435
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 306°C(lit.)
• Melting Point: 34.0 to 38.0 deg-C
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.155 g/mL at 25 °C(lit.)

5-Phenyloxolan-2-one Security Information

• RTECS：LU3690000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

5-Phenyloxolan-2-one Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters